Cas no 799262-06-9 (2H-1-Benzopyran-2-one, 4-hydroxy-8-(1-methylethyl)-)

• Product name: 2H-1-Benzopyran-2-one, 4-hydroxy-8-(1-methylethyl)-
• CAS No: 799262-06-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 531439
• PubChem ID: 54707785

2H-1-Benzopyran-2-one, 4-hydroxy-8-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-8-(1-methylethyl)-
• 4-hydroxy-8-propan-2-ylchromen-2-one
• SCHEMBL5344934
• DTXSID80716112
• 799262-06-9
• 4-Hydroxy-8-(propan-2-yl)-2H-1-benzopyran-2-one

• Inchi： InChI=1S/C12H12O3/c1-7(2)8-4-3-5-9-10(13)6-11(14)15-12(8)9/h3-7,13H,1-2H3
• InChI Key： ABILCWHLDGCUDQ-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=CC2=C1OC(=O)C=C2O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.4